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Compound of Interest

Compound Name: RH 795

Cat. No.: B12409352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RH 795 is a lipophilic styryl dye renowned for its utility as a fast-response potentiometric probe,

enabling the real-time visualization of membrane potential dynamics in excitable cells,

particularly neurons.[1][2] Its rapid response characteristics make it an invaluable tool for

investigating transient electrical events such as action potentials and synaptic activity. A key

advantage of RH 795 over other dyes, like RH 414, is its reduced physiological side effects; for

instance, it does not induce arterial constriction during cortical staining, making it more suitable

for in vivo studies.[1] This technical guide provides an in-depth overview of RH 795, including

its core properties, a detailed experimental protocol, and a discussion of its applications in

neuroscience and drug discovery.

Core Properties of RH 795
RH 795's functionality is rooted in its chemical and spectral characteristics. As a member of the

styryl dye family, its fluorescence emission is highly sensitive to the surrounding electrical field.
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Property Value

Chemical Formula C₂₆H₃₉Br₂N₃O₂

Molecular Weight 585.42 g/mol

CAS Number 172807-13-5

Form Orange-red solid

Solubility Water soluble

Excitation (in Methanol) ~530 nm

Emission (in Methanol) ~712 nm

Spectral Shift in Membrane

In a lipid environment, the excitation and

emission spectra typically undergo a blue shift

of approximately 20 nm and 80 nm, respectively.

[1]

Response Type Fast-response potentiometric dye

Reported Sensitivity

While specific data for RH 795 is not readily

available, similar styryl dyes like RH 237 exhibit

a fractional fluorescence change of

approximately 3-20% per 100 mV change in

membrane potential.[3][4]

Mechanism of Action
The voltage-sensing mechanism of RH 795 is based on an electrochromic shift. The dye

molecules insert into the outer leaflet of the plasma membrane. A change in the

transmembrane potential alters the electronic environment of the dye's chromophore. This

perturbation of the electric field causes a rapid shift in the dye's electronic ground and excited

states, leading to a corresponding change in its fluorescence emission spectrum. This process

is extremely fast, allowing for the detection of membrane potential changes on a millisecond

timescale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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